1',5,5'-trimethyl-7-propyl-6H-spiro[1,3-diazatricyclo[3.3.1.1~3,7~]decane-2,3'-indole]-2',6(1'H)-dione

• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 1',5,5'-trimethyl-7-propylspiro[1,3-diazatricyclo[3.3.1.13,7]decane-2,3'-indole]-2',6-dione
• InChI: InChI=1S/C21H27N3O2/c1-5-8-20-12-23-10-19(3,17(20)25)11-24(13-20)21(23)15-9-14(2)6-7-16(15)22(4)18(21)26/h6-7,9H,5,8,10-13H2,1-4H3
• InChI Key: RFIKAABEJSOEQU-UHFFFAOYSA-N
• Canonical SMILES: CCCC12CN3CC(C1=O)(CN(C2)C34C5=C(C=CC(=C5)C)N(C4=O)C)C

Description

1’,5,5’-Trimethyl-7-propyl-6H-spiro[1,3-diazatricyclo[3311~3,7~]decane-2,3’-indole]-2’,6(1’H)-dione is a complex organic compound characterized by its unique spiro structure

Preparation Methods

The synthesis of 1’,5,5’-trimethyl-7-propyl-6H-spiro[1,3-diazatricyclo[3.3.1.1~3,7~]decane-2,3’-indole]-2’,6(1’H)-dione involves multiple steps. The synthetic routes typically include the formation of the spiro structure through cyclization reactions. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for the successful synthesis of this compound. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1’,5,5’-Trimethyl-7-propyl-6H-spiro[1,3-diazatricyclo[3.3.1.1~3,7~]decane-2,3’-indole]-2’,6(1’H)-dione undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on cellular processes. In medicine, it could be investigated for its therapeutic properties, such as its potential use in drug development. Additionally, it has industrial applications, including its use in the production of specialized materials .

Mechanism of Action

The mechanism of action of 1’,5,5’-trimethyl-7-propyl-6H-spiro[1,3-diazatricyclo[3.3.1.1~3,7~]decane-2,3’-indole]-2’,6(1’H)-dione involves its interaction with specific molecular targets. These interactions can affect various pathways within cells, leading to changes in cellular functions. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.

Comparison with Similar Compounds

1’,5,5’-Trimethyl-7-propyl-6H-spiro[1,3-diazatricyclo[3.3.1.1~3,7~]decane-2,3’-indole]-2’,6(1’H)-dione can be compared with other similar compounds, such as 5,5’-dimethyl-7-propyl-6H-spiro[1,3-diazatricyclo[3.3.1.1~3,7~]decane-2,3’-indole]-2’,6(1’H)-dione . The uniqueness of this compound lies in its specific structural features and the resulting chemical properties. Similar compounds may share some characteristics but differ in their reactivity and applications .